N-(4-{[2-(4-bromophenoxy)acetyl]amino}phenyl)benzamide

• IUPAC Name: N-[4-[[2-(4-bromophenoxy)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C21H17BrN2O3/c22-16-6-12-19(13-7-16)27-14-20(25)23-17-8-10-18(11-9-17)24-21(26)15-4-2-1-3-5-15/h1-13H,14H2,(H,23,25)(H,24,26)
• InChI Key: QODAZHNIFMFMGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Br
• Molecular Formula: C21H17BrN2O3
• Molecular Weight: 425.3 g/mol

Description

N-(4-{[2-(4-bromophenoxy)acetyl]amino}phenyl)benzamide, commonly known as BPA, is a synthetic compound that belongs to the class of benzamides. BPA has been widely used in scientific research for its potential in various biological applications.

Mechanism of Action

The mechanism of action of BPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular processes. BPA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. This inhibition leads to changes in gene expression patterns and can result in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
BPA has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. BPA has also been shown to induce autophagy, a cellular process that involves the degradation of cellular components. Additionally, BPA has been shown to inhibit angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPA in lab experiments is its potential as an anticancer agent. BPA has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, BPA has been used as a tool for studying protein-protein interactions, which is critical for understanding various biological processes.
However, there are also limitations to using BPA in lab experiments. One limitation is its potential toxicity, as it has been shown to induce cell death in non-cancerous cells as well. Additionally, the mechanism of action of BPA is not fully understood, making it challenging to optimize its use in lab experiments.

Future Directions

There are several future directions for the use of BPA in scientific research. One potential direction is the development of BPA-based drugs for cancer therapy. Additionally, further research is needed to understand the mechanism of action of BPA and optimize its use in lab experiments. Finally, BPA can be used as a tool for studying protein-protein interactions in various biological systems, which can lead to a better understanding of various cellular processes.
Conclusion:
In conclusion, BPA is a synthetic compound that has been extensively used in scientific research for its potential in various biological applications. It has been shown to have anticancer properties, induce apoptosis, and inhibit angiogenesis. While there are limitations to using BPA in lab experiments, it remains a promising candidate for cancer therapy and a tool for studying protein-protein interactions. Further research is needed to fully understand the mechanism of action of BPA and optimize its use in lab experiments.

Synthesis Methods

The synthesis of BPA involves a multistep process that includes the reaction of 4-bromophenol with acetic anhydride to form 4-bromophenyl acetate. The intermediate is then reacted with 2-aminobenzoyl chloride to produce the BPA compound.

Scientific Research Applications

BPA has been extensively used in scientific research for its potential in various biological applications. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. BPA has also been used as a fluorescent probe for imaging cellular processes. Additionally, BPA has been used as a tool for studying the role of protein-protein interactions in biological systems.